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Compound of Interest

Compound Name: 251-NBMD hydrochloride

Cat. No.: B591324

Application Notes and Protocols: 25|1-NBMD
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling, storage, and use of 25I-
NBMD hydrochloride in a research setting. Adherence to these protocols is crucial to ensure
personnel safety, maintain compound integrity, and achieve reliable experimental outcomes.

General Information

e Compound Name: 25I-NBMD (hydrochloride)

o Synonyms: N-(benzo[d][1]dioxol-4-yImethyl)-2-(4-iodo-2,5-dimethoxyphenyl)ethanamine,
monohydrochloride; Cimbi-29[2]

e CAS Number: 1539266-14-2[2]
e Molecular Formula: C1sH20INOa4 « HCI[2]
e Formula Weight: 477.7 g/mol [2]

e Description: A crystalline solid.[2] 25I-NBMD is a derivative of the phenethylamine
hallucinogen 2C-1 and is a potent agonist of the serotonin 5-HT2a receptor.[2][3]
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Safety, Handling, and Personal Protective
Equipment (PPE)

While the Safety Data Sheet (SDS) for 25I-NBMD hydrochloride does not classify it as
hazardous under the Globally Harmonized System (GHS), it is crucial to follow standard
laboratory safety protocols for handling chemical compounds. For related N-benzyl
phenethylamine derivatives, such as 25I1-NBOMe, documented hazards include acute toxicity if
swallowed, skin irritation, and serious eye irritation.[1][4] Therefore, a cautious approach is
warranted.

Recommended PPE:

» Gloves: Impermeable chemical-resistant gloves.

o Eye Protection: Safety glasses or goggles.

o Lab Coat: A standard laboratory coat should be worn at all times.

» Respiratory Protection: Not generally required if handling small quantities in a well-ventilated
area. If weighing larger quantities of the solid or if aerosolization is possible, work in a fume
hood.

First Aid Measures:
 |If Swallowed: Rinse mouth. If symptoms persist, consult a physician.[1]
e If Inhaled: Move the person to fresh air. Consult a physician in case of complaints.[1]

e In Case of Skin Contact: Wash off with soap and plenty of water. The product does not
generally irritate the skin.

e In Case of Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Storage and Stability

Proper storage is essential to maintain the purity and stability of 251-NBMD hydrochloride.
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Parameter Guideline Citation(s)
Storage Temperature -20°C [2]
Formulation Crystalline solid [2]

> 5 years (when stored at

Long-term Stability 20°C)

[2]

" " Room temperature in the
Shipping Condition ]
continental US.

[2]

Solubility and Solution Preparation

251-NBMD hydrochloride is soluble in a variety of organic solvents. Stock solutions should be

prepared with care and stored appropriately.

Solvent Solubility Citation(s)
DMF 30 mg/mL [2]
DMSO 30 mg/mL [2]
Ethanol 20 mg/mL [2]
DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Pre-weigh Vial: Before dispensing, pre-weigh an empty, clean microcentrifuge tube.

o Weigh Compound: Carefully weigh out approximately 4.78 mg of 25I-NBMD hydrochloride

(Formula Weight: 477.7 g/mol ) into the tared tube.

¢ Add Solvent: Add 1 mL of DMSO to the tube.

o Solubilize: Vortex or sonicate the solution gently until the solid is completely dissolved.

» Storage: Store the stock solution at -20°C. Before use, allow the solution to thaw completely

and warm to room temperature. Vortex briefly before making dilutions.
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Pharmacological Profile: Signaling Pathway

251-NBMD is a potent agonist at the serotonin 5-HT2a receptor, with reported Ki values in the
low nanomolar range (0.049-0.21 nM) and an ECso of 8.2 nM.[3] Its mechanism of action
involves binding to and activating this receptor, which leads to downstream intracellular

signaling cascades.
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Fig. 1: Agonist activity of 25I-NBMD at the 5-HTza receptor.

Experimental Workflow

The following diagram outlines a standard workflow for handling 251-NBMD hydrochloride
from receipt of the compound to its use in an experimental assay.
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Fig. 2: Standard workflow for handling 251-NBMD hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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